2-Chloro-2-(1-chloroethyl)oxirane

Specification

• CAS No.: 51107-31-4
• Molecular Formula: C4H6Cl2O
• Molecular Weight: 140.99 g/mol
• IUPAC Name: 2-chloro-2-(1-chloroethyl)oxirane
• Standard InChI: InChI=1S/C4H6Cl2O/c1-3(5)4(6)2-7-4/h3H,2H2,1H3
• Standard InChI Key: JDSHSLWAAFBNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CO1)Cl)Cl

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Molecular Formula

2-Chloro-2-(1-chloroethyl)oxirane is systematically named according to IUPAC guidelines, reflecting the positions of its chlorine substituents on the oxirane ring and ethyl side chain. Its molecular formula, $\text{C}_4\text{H}_6\text{Cl}_2\text{O}$, corresponds to a molar mass of 140.996 g/mol. The compound’s structure features a central epoxide ring with a chlorine atom at the 2-position and a 1-chloroethyl group at the adjacent carbon, creating a sterically hindered and highly polarized system.

Physicochemical Properties

Key physicochemical parameters include:

Property	Value
Molecular Weight	140.996 g/mol
Exact Mass	139.980 g/mol
Topological Polar Surface Area (TPSA)	12.53 Ų
LogP (Octanol-Water)	1.579
Density	Not Available
Boiling Point	Not Available

The compound’s moderate logP value indicates a balance between hydrophobicity and water solubility, facilitating interactions with biological membranes and organic solvents. The strained epoxide ring contributes to its high reactivity, particularly in nucleophilic substitution and ring-opening reactions.

Synthesis and Manufacturing

Synthetic Routes

The primary synthesis method, as described by Griesbaum et al. (1981), involves the chlorination of allyl alcohol derivatives under controlled conditions. This process proceeds via electrophilic addition of chlorine to the double bond, followed by epoxidation to form the oxirane ring. Alternative pathways may utilize glycerol or other polyols as starting materials, though these methods are less commonly reported.

Reaction Mechanisms

The chlorination step typically employs hypochlorous acid ($\text{HOCl}$) or chlorine gas ($\text{Cl}_2$) in the presence of a catalyst, such as titanium tetrachloride ($\text{TiCl}_4$). The reaction mechanism involves the formation of a chloronium ion intermediate, which undergoes nucleophilic attack by water or hydroxide ions to yield the chlorinated precursor. Subsequent epoxidation is achieved using peroxides or peracids, which transfer an oxygen atom to the double bond, forming the strained epoxide ring.

Reactivity and Chemical Behavior

Electrophilic Reactivity

The electron-deficient nature of the epoxide ring makes 2-chloro-2-(1-chloroethyl)oxirane highly susceptible to nucleophilic attack. Common reactions include:

• Ring-Opening with Amines: Nucleophilic amines attack the less substituted carbon of the epoxide, leading to β-amino alcohols.

• Hydrolysis: In aqueous environments, the compound undergoes hydrolysis to form diols, though the presence of chlorine substituents slows this process compared to simpler epoxides.

• Polymerization: Under acidic or basic conditions, the epoxide ring may polymerize, forming polyether chains with chlorine side groups.

Stability and Degradation

The compound’s stability is influenced by pH, temperature, and exposure to light. In alkaline conditions, dehydrochlorination may occur, releasing hydrogen chloride ($\text{HCl}$) and forming unsaturated byproducts. Photodegradation pathways involving free radical intermediates have been proposed but require experimental validation.

Applications and Industrial Relevance

Intermediate in Organic Synthesis

2-Chloro-2-(1-chloroethyl)oxirane serves as a precursor in the synthesis of specialty chemicals, including:

• Epoxy Resins: Its bifunctional reactivity allows cross-linking with polyamines, forming durable polymer networks.

• Pharmaceuticals: The compound’s ability to alkylate biomolecules has been exploited in prodrug design, though toxicity concerns limit its use.

Research Applications

In academic settings, the compound is utilized to study:

• Reaction Kinetics: The steric and electronic effects of chlorine substituents on epoxide reactivity.

• Toxicological Mechanisms: Interactions with cellular nucleophiles, such as glutathione and DNA bases.

Future Research Directions

Toxicokinetic Studies

Elucidating the absorption, distribution, metabolism, and excretion (ADME) profile of this compound is critical for risk assessment. Priority areas include:

• Metabolic Pathways: Identification of cytochrome P450 isoforms involved in oxidation and conjugation.

• Biomarker Development: Discovery of urinary or serum biomarkers for exposure monitoring.

Green Chemistry Alternatives

Developing less toxic substitutes with similar reactivity profiles could mitigate occupational and environmental risks. Promising candidates include:

• Non-Chlorinated Epoxides: Such as glycidyl ethers, which exhibit lower bioaccumulation potential.

• Biobased Alternatives: Epoxidized vegetable oils, though these may lack the desired chemical robustness.